Cas no 72939-47-0 (Acetic acid, 2-chloro-, 1-phenylethyl ester)

• Product name: Acetic acid, 2-chloro-, 1-phenylethyl ester
• CAS No: 72939-47-0
• MF: C₁₀H₁₁O₂Cl
• MW: 198.646
• CID: 2626888
• PubChem ID: 97840

Acetic acid, 2-chloro-, 1-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-phenylethyl 2-chloroacetate
• 2-Chloroacetic acid 1-phenylethyl ester
• NSC404452
• Acetic acid, 1-phenylethyl ester
• 72939-47-0
• WLNYYBUZSZGLBC-UHFFFAOYSA-N
• DTXSID00888325
• NSC46001
• SCHEMBL1766149
• Acetic acid, 2-chloro-, 1-phenylethyl ester
• NSC-46001
• NSC-404452
• NSC 46001
• NSC 404452
• 1-Phenylethyl chloroacetate
• Acetic acid, chloro-, 1-phenylethyl ester
• DTXCID001027605

• Inchi： InChI=1S/C10H11ClO2/c1-8(13-10(12)7-11)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： WLNYYBUZSZGLBC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 198.0447573Da
• Monoisotopic Mass: 198.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų